1,3-Dimethylazetidin-3-amine dihydrochloride

• IUPAC Name: 1,3-dimethylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C5H12N2.2ClH/c1-5(6)3-7(2)4-5;;/h3-4,6H2,1-2H3;2*1H
• InChI Key: VKIPKMYZLOFAFI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C)N.Cl.Cl
• Molecular Formula: C5H14Cl2N2
• Molecular Weight: 173.08 g/mol
• CAS No.: 1788565-20-7

Description

1,3-Dimethylazetidin-3-amine dihydrochloride is a chemical compound with the molecular formula C5H14Cl2N2 and a molecular weight of 173.08. It is used in scientific research and has diverse applications, such as drug development and catalysis, due to its unique molecular structure and reactivity.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H12N2.2ClH/c1-5(6)3-7(2)4-5;;/h3-4,6H2,1-2H3;2*1H. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. More specific physical and chemical properties such as density, melting point, boiling point, etc., are not provided in the available resources.

Scientific Research Applications

Synthesis of Bioactive Molecules

1,3-Dimethylazetidin-3-amine dihydrochloride is significant in the synthesis of bioactive molecules, particularly those containing a 3,3-dimethylazetidine moiety. A study by Jin et al. (2016) highlighted an iodine-mediated intramolecular cyclization of γ-prenylated amines, providing a route to 3,3-dimethylazetidines. This method enhances the synthesis of bioactively important dimethylazetidines, contributing to organic synthesis advancements (Jin, Sun, Zhou, & Zhao, 2016).

Antibiotic Synthesis Intermediate

In the preparation of antibiotics, like premafloxacin, this compound serves as a key intermediate. Fleck et al. (2003) described a practical, efficient process for synthesizing this intermediate, which is crucial in combating pathogens of veterinary importance (Fleck, McWhorter, DeKam, & Pearlman, 2003).

Chemical Reactivity Studies

Studies by Land et al. (2021) explored the reactivity of related compounds with primary amines, showing variations in product formation depending on the amine properties. This research provides insights into the chemical behavior of substances like this compound and its analogs (Land, Robertson, Ylijoki, & Clyburne, 2021).

Experimental and Theoretical Properties Analysis

Fatima et al. (2021) explored the properties of 5,5-dimethyl 3-amino-cyclohex-2-en-1-one, a derivative of Dimedone, using spectroscopies like NMR and FT-Raman, and theoretical studies like DFT. This research, while not directly on this compound, shows the importance of such analyses in understanding the properties of related nitrogen-containing compounds (Fatima, Bhadoria, Srivastava, Verma, Siddiqui, & Javed, 2021).

Analytical Method Development

You et al. (2006) developed a sensitive method for determining amino compounds, utilizing derivatization with acidamides. This methodology, including fluorescence detection and high-performance liquid chromatography, could potentially apply to the analysis of compounds like this compound (You, Zhao, Suo, Wang, Li, & Sun, 2006).

Catalyst-Free Synthesis

Saikia, Deb, and Baruah (2021) reported on a catalyst-free synthesis method for 1,3-oxazines, highlighting the importance of green chemistry. This research could provide insights into alternative synthesis methods for related compounds like this compound (Saikia, Deb, & Baruah, 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.